2-(4-chlorophenoxy)-N-[(dimethylamino)methylene]-4-methoxynicotinamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(dimethylaminomethylidene)-4-methoxypyridine-3-carboxamide
• InChI: InChI=1S/C16H16ClN3O3/c1-20(2)10-19-15(21)14-13(22-3)8-9-18-16(14)23-12-6-4-11(17)5-7-12/h4-10H,1-3H3
• InChI Key: JHWLFFKLJMAWEI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC(=O)C1=C(C=CN=C1OC2=CC=C(C=C2)Cl)OC
• Molecular Formula: C16H16ClN3O3
• Molecular Weight: 333.77 g/mol

Description

2-(4-Chlorophenoxy)-N-[(dimethylamino)methylene]-4-methoxynicotinamide, also known as DMMC, is a synthetic compound used in the laboratory for a variety of purposes. It is a derivative of nicotinamide and has been used in scientific research for a variety of applications. DMMC has a number of advantages and limitations when used in laboratory experiments, and its mechanism of action and biochemical and physiological effects are still being studied.

Scientific Research Applications

Potential in Environmental and Health Impact Studies

Research on compounds structurally similar to 2-(4-chlorophenoxy)-N-[(dimethylamino)methylene]-4-methoxynicotinamide, like chlorophenoxy compounds (2,4-D and MCPA), focuses on understanding their environmental impact and potential health risks. Epidemiological studies have indicated associations between exposure to such compounds and increased risk of lymphohematopoietic cancers. However, the evidence is not conclusive enough to support a genotoxic mode of action. Further research is necessary to understand the interaction between genetic polymorphisms and exposure to these compounds, especially in occupational settings (Stackelberg, 2013).

Analytical and Toxicological Investigations

Studies on N-benzylphenethylamines, which share some structural resemblance, have highlighted the need for further investigation into the chemical, pharmacological, and toxicological properties of these compounds. This includes the development of proper routine analytical methods for determining these compounds and their metabolites in biological fluids. Such research is crucial for proper toxicological investigation in forensic and clinical cases (Halberstadt, 2017).

Role in Agricultural and Urban Applications

The use of chlorophenoxy herbicides like 2,4-D, which have structural similarities to the compound , in agricultural and urban activities has led to their presence in natural environments. Understanding the specific characteristics of their toxicity and mutagenicity is vital. This involves focusing on aspects like molecular biology, especially gene expression, assessment of exposure in human or other vertebrate bioindicators, and pesticide degradation studies (Zuanazzi, Ghisi, & Oliveira, 2020).

Environmental Fate and Behavior

Understanding the sorption behavior of compounds like 2,4-D to soil, organic matter, and minerals is essential to predict their environmental fate and behavior. This can help in rationalizing based on parameters like pH, organic carbon content, and iron oxides presence. Such studies are crucial in understanding the environmental impact and facilitating the management of these compounds in the environment (Werner, Garratt, & Pigott, 2012).